Isoxazole, 5-methyl-4-[4-(methylsulfonyl)phenyl]-3-phenyl-

• CAS RN: 181695-76-1
• Molecular Formula: C17H15NO3S
• Molecular Weight: 313.4 g/mol
• IUPAC Name: 5-methyl-4-(4-methylsulfonylphenyl)-3-phenyl-1,2-oxazole
• InChI: InChI=1S/C17H15NO3S/c1-12-16(13-8-10-15(11-9-13)22(2,19)20)17(18-21-12)14-6-4-3-5-7-14/h3-11H,1-2H3
• InChI Key: AIWQSOFGFNKOOF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=CC=CC=C2)C3=CC=C(C=C3)S(=O)(=O)C

Description

Isoxazole, 5-methyl-4-[4-(methylsulfonyl)phenyl]-3-phenyl- is a useful research compound. Its molecular formula is C17H15NO3S and its molecular weight is 313.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-Methyl-4-[4-(methylthio)phenyl]-3-phenylisoxazolc from Step 3 (100 mg, 0.355 mmol) was dissolved in methanol (20 mL). Oxone® (0.765 g, 1.24 mmol) and water (2 mL) were added, and the suspension was stirred at room temperature for 2 hours. Water was added (30 mL) and the resulting suspension was cooled to 0° C. and held for 30 minutes whereupon the product crystallized. The product was isolated by filtration, washed with water and dried to yield 5-methyl-4-[4-(methylsulfonyl)phenyl]-3-phenylisoxazole (32 mg, 29%): mp 54°-56° C. Mass Spectrum: MLi+=320. High resolution mass spectrum Calc'd for C17H15NO3S: 313.077. Found: 313.078.